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Storage & Handling Specifications

The key specifications for storing and handling L-Idose-1-13C are summarized in the table below.

Specification Detail

Storage Temperature 2-8°C (Refrigerated conditions) [1]

Chemical Form Supplied as an aqueous solution [2]

Molecular Formula ¹³CC₅H₁₂O₆ [2]

Molecular Weight 181.15 g/mol [1] [2]

Frequently Asked Questions

What is the recommended storage condition for L-Idose-1-13C? The product must be stored under

refrigerated conditions between 2°C and 8°C. Do not freeze [1].

In what form is L-Idose-1-13C supplied? It is supplied as an aqueous solution, ready for use [2].

Is L-Idose-1-13C chiral? Yes. L-Idose is a monosaccharide sugar with multiple stereocenters, making

it a chiral molecule [3].
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Troubleshooting Guide

Here are solutions to common problems you might encounter.

Problem: Precipitate formation in the solution.

Possible Cause: The aqueous solution may have been exposed to temperatures below the

recommended storage range or stored for an extended period.
Solution: Gently warm the vial to room temperature and mix thoroughly. Inspect visually to

ensure the precipitate has fully re-dissolved and the solution is clear before use.

Problem: Suspected degradation or loss of potency.

Possible Cause: Exposure to elevated temperatures, bacterial contamination in the aqueous

solution, or storage beyond the viable shelf life.
Solution: For critical experiments, it is highly recommended to use a fresh aliquot. Practice

strict aseptic technique when handling the solution to prevent contamination.

Problem: Low signal or unexpected results in mass spectrometry.

Possible Cause 1: Incorrect calculation of the molecular weight in experimental setups.

Remember to account for the ¹³C atom.
Solution: Use the correct molecular weight of 181.15 g/mol for all molarity and concentration

calculations [1] [2].
Possible Cause 2: Chemical interference or improper sample preparation.

Solution: Ensure your metabolite extraction and derivatization protocols are optimized for
sugars and are compatible with your LC-MS or GC-MS system.

Experimental Workflow for Handling

The following diagram outlines a general workflow for handling L-Idose-1-13C to ensure stability and

experimental integrity.
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Key Applications & Background
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L-Idose-1-13C is a stable isotope-labeled compound. Its primary application in research is as an isotopic

tracer, particularly in the field of Stable Isotope-Resolved Metabolomics (SIRM) [4]. Researchers use it to:

Elucidate metabolic pathways and their fluxes within biological systems.
Study the role of specific sugars in complex biochemical networks, such as glycosylation or the

synthesis of structural components like dermatan sulfate and heparan sulfate [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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